Cas no 112329-11-0 (methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate)

methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate structure

112329-11-0 structure

Product name:methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate

CAS No:112329-11-0

MF:C₁₂H₂₀O₄

MW:228.285

CID:2608536

PubChem ID:71336331

Chemical and Physical Properties
Related Products

methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate
- 112329-11-0
- DTXSID70764167
- Inchi： InChI=1S/C12H20O4/c1-3-4-5-7-12(15-9-10-16-12)8-6-11(13)14-2/h6,8H,3-5,7,9-10H2,1-2H3
- InChI Key： FAVJPLBQJLIPEU-UHFFFAOYSA-N

Computed Properties

Exact Mass: 228.13615911Da
Monoisotopic Mass: 228.13615911Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 44.8Å²

methyl 3-(2-pentyl-1,3-dioxolan-2-yl)prop-2-enoate Related Literature

1. 4-Dimethylaminopyridinium carbamoylides as stable and non-hazardous substitutes of arylsulfonyl and heteroaryl isocyanates†

Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
2. A “light-on” colorimetric assay for anion detection using the inhibitory effect of anions on the catalytic activity of metal nanoparticles for the degradation of methyl orange†

Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
3. A cationic water-soluble pillar[5]arene: synthesis and host–guest complexation with long linear acids†

Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
4. A 3D topological Dirac semimetal/MoO3 thin film heterojunction infrared photodetector with a current reversal phenomenon†

Ming Yang,Yunkun Yang,Qi Liu,Hongxi Zhou,Jiayue Han,Xiaoyi Xie,Faxian Xiu,Zehua Hu,Ting Yu J. Mater. Chem. C, 2020,8, 16024-16031
5. A 3D pancreatic tumor model to study T cell infiltration†

Hilaria Mollica,Yi Juan Teo,Alrina Shin Min Tan,Damien Zhi Ming Tan,Paolo Decuzzi,Andrea Pavesi Biomater. Sci., 2021,9, 7420-7431
6. A cascade process for directly converting nitriles (RCN) to cyanamides (RNHCN) via SO2F2-activated Tiemann rearrangement†

Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
7. A bioinspired, passive microfluidic lobe filtration system†

Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
8. A ‘molecular switchboard’—covalent modifications to proteins and their impact on transcription†

Nelly Khidekel,Linda C. Hsieh-Wilson Org. Biomol. Chem., 2004,2, 1-7
9. A co-expression strategy to achieve labeling of individual subunits within a dimeric protein for single molecule analysis†

Chem. Commun., 2017,53, 7986-7989
10. 3D printing of concentrated emulsions into multiphase biocompatible soft materials†

Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803

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